Cas no 1805990-55-9 (2-(Chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylic acid)

• Product Name: 2-(Chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylic acid
• CAS No: 1805990-55-9
• MF: C₉H₇ClF₃NO₄
• MW: 285.604392290115
• CID: 4839917
• Update Time: 2025-10-31

2-(Chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylic acid

• Inchi： 1S/C9H7ClF3NO4/c1-17-5-2-6(18-9(11,12)13)7(8(15)16)14-4(5)3-10/h2H,3H2,1H3,(H,15,16)
• InChI Key： QZDKAXRAPGQLNW-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC(=C(C(=O)O)N=1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.3
• Topological Polar Surface Area: 68.6

Additional information on 2-(Chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylic acid

Introduction to 2-(Chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1805990-55-9)

2-(Chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylic acid, identified by its CAS number 1805990-55-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and synthetic utility. The presence of multiple functional groups, including a chloromethyl side chain, a methoxy substituent, and a trifluoromethoxy group, endows this molecule with unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The chloromethyl moiety in the molecular structure of 2-(Chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylic acid serves as a versatile handle for further functionalization. This group can undergo nucleophilic substitution reactions, allowing chemists to introduce a wide range of functional groups such as amines, alcohols, or thiols. Such reactivity makes it an indispensable building block in the construction of more complex molecules, particularly in the development of novel pharmaceuticals and agrochemicals.

The methoxy and trifluoromethoxy substituents contribute to the compound's electronic and steric properties, influencing its reactivity and interaction with biological targets. The electron-withdrawing nature of the trifluoromethoxy group can enhance the electrophilicity of the adjacent carbon atoms, particularly the one bearing the chloromethyl side chain. This feature is particularly useful in cross-coupling reactions, where the trifluoromethoxy group can act as a directing group to facilitate the formation of new carbon-carbon bonds.

In recent years, there has been growing interest in the development of novel pyridine-based compounds due to their broad spectrum of biological activities. Pyridines are known to exhibit antimicrobial, antiviral, anti-inflammatory, and anticancer properties, among others. The specific arrangement of functional groups in 2-(Chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylic acid makes it an attractive scaffold for designing molecules with enhanced potency and selectivity.

One of the most compelling applications of this compound is in the field of drug discovery. Researchers have leveraged its structural features to develop inhibitors targeting various enzymes and receptors involved in diseases such as cancer, diabetes, and neurodegenerative disorders. For instance, studies have shown that derivatives of this compound can modulate kinases and other signaling proteins critical for disease progression. The ability to fine-tune the electronic properties of the molecule through strategic substitution allows for the optimization of pharmacokinetic and pharmacodynamic profiles.

The agrochemical industry has also benefited from the versatility of 2-(Chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylic acid. Its structural motifs are often incorporated into herbicides and pesticides designed to protect crops from pests and diseases. The trifluoromethoxy group, in particular, has been shown to improve the stability and bioavailability of agrochemicals, making them more effective at lower concentrations.

Advances in synthetic chemistry have further expanded the utility of this compound. Modern methodologies allow for efficient preparation of complex derivatives with tailored properties. Techniques such as flow chemistry and transition-metal-catalyzed reactions have enabled researchers to access previously inaccessible structural variants rapidly and cost-effectively. These advancements are crucial for accelerating drug discovery pipelines and bringing new therapeutics to market.

The computational modeling of 2-(Chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylic acid has also played a pivotal role in understanding its behavior both in vitro and in vivo. Molecular dynamics simulations and quantum mechanical calculations provide insights into how this compound interacts with biological targets at an atomic level. This information is invaluable for guiding medicinal chemistry efforts aimed at improving binding affinity and reducing off-target effects.

In conclusion,2-(Chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1805990-55-9) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable diverse chemical transformations, making it a cornerstone in synthetic chemistry research. As our understanding of biological systems continues to evolve, compounds like this will remain at the forefront of innovation, driving progress toward new treatments for human diseases and improved agricultural practices.